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Compound of Interest

Compound Name: Boc-3,5-Dibromo-D-tyrosine

Cat. No.: B613738

Introduction

Boc-3,5-Dibromo-D-tyrosine is a halogenated derivative of the amino acid D-tyrosine,
featuring a tert-butyloxycarbonyl (Boc) protecting group on the amine.[1] This compound serves
as a crucial building block in synthetic organic chemistry, particularly in solid-phase peptide
synthesis (SPPS) and the development of novel therapeutics.[1][2] The presence of two
bromine atoms on the aromatic ring enhances the molecule's reactivity and introduces unique
steric and electronic properties.[2][3] These characteristics make it a valuable tool for
researchers in medicinal chemistry and drug development, aiding in the creation of modified
peptides with enhanced stability, bioactivity, and specific binding properties.[2]

Physicochemical Properties and Data

The key quantitative data for Boc-3,5-Dibromo-D-tyrosine are summarized in the table below.
These properties are essential for its handling, storage, and application in experimental

settings.
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Property Value References
Molecular Formula C14H17Br2NOs [1112][4115116]
Molecular Weight 439.10 g/mol [11[31[5]
CAS Number 204692-75-1 [1][2][5][6]
Appearance White to off-white powder [2][4]
Melting Point 139 - 143 °C [2]
Optical Rotation [a.]ZO/D Sdsli(etin (2]

Dioxane)
Storage Temperature 0-8°C [2][4]

Applications in Research and Drug Development

The unique structure of Boc-3,5-Dibromo-D-tyrosine lends itself to a variety of applications in
scientific research, primarily centered around peptide and pharmaceutical development.

Peptide Synthesis: The compound is a valuable building block for synthesizing peptides with
modified properties.[2] The Boc protecting group allows for its controlled incorporation into a
growing peptide chain during standard solid-phase synthesis protocols.[1][3] The
dibrominated ring can influence the peptide's conformation and stability.[3]

Drug Development: Its enhanced reactivity and structural uniqueness are leveraged in
designing novel pharmaceuticals, particularly in cancer research.[2] By modifying peptide
sequences with this analog, scientists can develop therapies that target specific biological
receptors or pathways with improved selectivity and bioactivity.[2]

Bioconjugation: The bromine atoms can serve as handles for further chemical modifications
through cross-coupling reactions, allowing the attachment of other molecules.[3] This is
useful in creating targeted drug delivery systems or attaching fluorescent probes for
biological imaging.[2]

Structure-Activity Relationship (SAR) Studies: Incorporating this non-natural amino acid into
biologically active peptides helps researchers understand the critical interactions between a
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peptide and its target, providing insights for designing more potent enzyme inhibitors or
receptor ligands.[3]

Representative Experimental Protocol: Synthesis of
Dibromotyrosine

While a specific protocol for Boc-3,5-Dibromo-D-tyrosine is proprietary to chemical suppliers,
a general method for the dibromination of the tyrosine ring can be described. The following is a
representative procedure for the synthesis of 3,5-dibromo-L-tyrosine, which illustrates the core
chemical transformation.

Objective: To synthesize 3,5-dibromo-L-tyrosine via electrophilic aromatic substitution.
Materials:

e L-Tyrosine

e Dimethyl Sulfoxide (DMSO)

e Hydrobromic Acid (HBr)

e Acetic Acid (AcOH)

Procedure:

e L-Tyrosine is dissolved in a mixture of hydrobromic acid and acetic acid.

o Approximately 2.2 equivalents of dimethyl sulfoxide (DMSO) are added to the reaction
mixture.[7]

e The reaction proceeds under controlled conditions, leading to the formation of 3,5-dibromo-
L-tyrosine in good yield.[7]

e The reaction with 2.2 equivalents of DMSO favors the formation of the dibrominated product
over the mono-brominated version.[7]

» Following the reaction, the product is isolated and purified.
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This method is noted for its simplicity, safety, and efficiency in producing gram quantities of the
dibrominated amino acid.[7] Subsequent protection of the amino group with a Boc anhydride
would yield the final Boc-protected product.

Workflow and Pathway Visualizations

The primary application of Boc-3,5-Dibromo-D-tyrosine is its incorporation into peptides via
Solid-Phase Peptide Synthesis (SPPS). The diagram below illustrates a simplified workflow for
a single coupling cycle using this amino acid.
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Caption: Workflow for one coupling cycle in SPPS using Boc-3,5-Dibromo-D-tyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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